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Compound of Interest

Compound Name: S-(3-Hydroxypropyl) ethanethioate

Cat. No.: B2486500 Get Quote

S-(3-Hydroxypropyl) ethanethioate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential significance of S-(3-Hydroxypropyl) ethanethioate. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

document combines known information with established principles of thioester chemistry to

offer a predictive and practical resource for researchers.

Chemical Structure and Properties
S-(3-Hydroxypropyl) ethanethioate is an organic molecule containing both a thioester and a

primary alcohol functional group. The presence of these two reactive centers suggests a

potential for diverse chemical reactivity and biological activity.

Table 1: Physicochemical Properties of S-(3-Hydroxypropyl) ethanethioate
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Property Value Source

CAS Number 115051-66-6 --INVALID-LINK--

Molecular Formula C₅H₁₀O₂S --INVALID-LINK--

Molecular Weight 134.20 g/mol --INVALID-LINK--

SMILES Code CC(SCCCO)=O --INVALID-LINK--

Boiling Point No data available

Melting Point No data available

Storage Sealed in dry, 2-8°C --INVALID-LINK--

Proposed Synthesis
While a specific, peer-reviewed synthesis protocol for S-(3-Hydroxypropyl) ethanethioate is

not readily available, a plausible synthetic route can be proposed based on standard methods

for thioester formation. One common and effective method is the reaction of a thiol with an

acylating agent, such as an acid chloride or anhydride. In this case, 3-mercaptopropan-1-ol

would be reacted with acetyl chloride or acetic anhydride.
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Proposed Synthesis of S-(3-Hydroxypropyl) ethanethioate

Reactants

Reaction

Products

3-Mercaptopropan-1-ol

Base (e.g., Pyridine)

Acetyl Chloride

S-(3-Hydroxypropyl) ethanethioatePyridinium Hydrochloride

Inert Solvent (e.g., DCM)
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Workflow for Characterization

Synthesized Product

Purification
(Column Chromatography)

Purity Assessment
(TLC, GC-MS)

Structural Confirmation

¹H NMR ¹³C NMR Mass Spectrometry Infrared Spectroscopy
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General Role of Thioesters in Metabolism

Metabolic Precursors
(e.g., Fatty Acids, Pyruvate)

Thioester Formation
(e.g., Acetyl-CoA)

Citric Acid Cycle Fatty Acid Biosynthesis Cholesterol Biosynthesis Acylation of Proteins

Click to download full resolution via product page

To cite this document: BenchChem. ["S-(3-Hydroxypropyl) ethanethioate" chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2486500?utm_src=pdf-body-img
https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-structure-and-properties
https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-structure-and-properties
https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-structure-and-properties
https://www.benchchem.com/product/b2486500#s-3-hydroxypropyl-ethanethioate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2486500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2486500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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